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Compound of Interest

Compound Name: Cenicriviroc mesylate

Cat. No.: B1663809

Essential Safety and Handling Guide for
Cenicriviroc Mesylate

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Cenicriviroc mesylate. The following procedural
guidance is designed to ensure safe operational handling and disposal, establishing a
foundation of trust in laboratory safety practices.

Quantitative Safety Data

While specific occupational exposure limits (OELSs) for Cenicriviroc mesylate have not been
established, the Safety Data Sheet (SDS) indicates it is not classified as a hazardous
substance.[1][2] However, as with any chemical compound in a research setting, prudent safety
measures are essential to minimize exposure.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1663809?utm_src=pdf-interest
https://www.benchchem.com/product/b1663809?utm_src=pdf-body
https://www.benchchem.com/product/b1663809?utm_src=pdf-body
https://www.benchchem.com/product/b1663809?utm_src=pdf-body
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://safety.nmsu.edu/chemical-waste-management/chem-waste-sub-folder/chemical-exposure-and-spill-response-procedure.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Source
CAS Number 497223-28-6 [1]
Molecular Formula Ca2Hs6N407S2 [1]
Form Powder [3]

Occupational Exposure Limit

Not established [4][5]
(OEL)
4°C, sealed away from
Storage Temperature . [4]
moisture
-80°C (6 months); -20°C (1
Solvent Storage [4]

month)

Personal Protective Equipment (PPE) and Safe
Handling

When handling Cenicriviroc mesylate, especially in its powdered form, adherence to proper
PPE protocols is mandatory to prevent inhalation and skin contact.[4] Engineering controls,
such as fume hoods, are the primary line of defense, with PPE serving as a critical final barrier.

[6]

Recommended Personal Protective Equipment:

o Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust
particles.[4]

o Eye Protection: Safety goggles with side-shields are required to protect against airborne
particles.[4]

e Hand Protection: Wear protective, impermeable gloves.

o Body Protection: An impervious lab coat or clothing should be worn to prevent skin contact.

[4]
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Hierarchy of Controls for Safe Handling

Hierarchy of Controls Diagram

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)
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Hierarchy of Controls Diagram

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1663809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Protocols

Protocol for Weighing and Handling Cenicriviroc
Mesylate Powder

o Preparation: Ensure the chemical fume hood is operational. Don all required PPE (lab coat,
gloves, safety goggles, and respirator).

o Work Surface: Place a weighing paper on the analytical balance inside the fume hood. Tare
the balance.

» Dispensing: Carefully scoop the required amount of Cenicriviroc mesylate powder onto the
weighing paper. Perform all manipulations deep within the fume hood to minimize the escape
of airborne particles.[7]

o Closure: Tightly seal the main container of Cenicriviroc mesylate immediately after
dispensing.[4]

o Transfer: Gently transfer the weighed powder to your experimental vessel.

o Cleanup: Dispose of the weighing paper in the designated solid chemical waste container.
Wipe down the balance and surrounding area with a damp cloth to collect any residual
powder. Dispose of the cloth in the chemical waste.

e Final Steps: Remove PPE in the correct order to avoid contamination. Wash hands
thoroughly with soap and water.

Emergency Procedures
Spill Cleanup Protocol

For minor spills of Cenicriviroc mesylate powder, follow these steps. For large spills, evacuate
the area and contact your institution's Environmental Health and Safety (EHS) office.[1][8]

o Alert Personnel: Notify others in the immediate area of the spill.[8]

e Secure the Area: Restrict access to the spill area.
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Don PPE: Wear appropriate PPE, including a respirator, safety goggles, lab coat, and double
gloves.

Containment: Gently cover the spill with absorbent pads or paper towels to prevent further
dispersal of the powder.[9]

Cleanup: Carefully wet the absorbent material with water to dampen the powder and prevent
it from becoming airborne.[9] Use tongs or a scoop to collect the material and place it into a
sealable plastic bag.[9][10]

Decontamination: Wipe the spill area with a damp cloth. Place all cleanup materials (gloves,
cloths, etc.) into the same plastic bag.

Disposal: Seal the bag, label it as "Hazardous Waste" with the chemical name, and place it
in the designated chemical waste container for disposal.[10][11]

Reporting: Report the incident to your laboratory supervisor.

inor Spill Response Workfiow
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Minor Spill Response Workflow

First Aid Measures for Exposure

Immediate action is critical in the event of accidental exposure.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.[1] Seek prompt medical attention.

» Skin Contact: Remove any contaminated clothing. Thoroughly rinse the affected skin with
plenty of water.[1] If irritation persists, consult a physician.
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
respiratory support and seek medical attention.[1]

 Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician for

guidance.[1]
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Disposal Plan

if irritation persists,

Seek Medical Attention

First Aid Workflow

As a non-hazardous pharmaceutical, Cenicriviroc mesylate waste must be disposed of

responsibly to prevent environmental contamination.[12] Do not dispose of this chemical in the

regular trash or sewer system.[3][13]

Protocol for Disposal of Cenicriviroc Mesylate Waste

e Segregation: Keep all Cenicriviroc mesylate waste, including unused product and
contaminated materials (e.g., gloves, wipes, weighing papers), separate from other
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laboratory waste streams.[3][14]

Containment: Place all solid waste into a designated, clearly labeled, and sealed container
for non-hazardous pharmaceutical waste. These containers are often white with a blue lid
and marked "INCINERATION ONLY".[15]

Labeling: Ensure the waste container is clearly labeled with "Non-Hazardous Pharmaceutical
Waste" and the name "Cenicriviroc mesylate".[14]

Storage: Store the sealed waste container in a secure, designated area, inaccessible to
unauthorized personnel, until it is collected by a licensed waste management vendor.[14]

Arrangement for Pickup: Contact your institution's EHS office to arrange for the collection
and incineration of the waste by an approved environmental management vendor.[13]

Documentation: Maintain a record of the waste disposal for your laboratory's chemical
inventory and safety records.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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